Cas no 913388-66-6 (2-borono-5-[[(1,1-dimethylethoxy)carbonyl]amino]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester)

• Product Name: 2-borono-5-[[(1,1-dimethylethoxy)carbonyl]amino]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester
• CAS No: 913388-66-6
• MF: C₁₈H₂₅BN₂O₆
• MW: 376.211905241013
• MDL: MFCD11616305
• CID: 833322
• PubChem ID: 57355740
• Update Time: 2025-04-19

2-borono-5-[[(1,1-dimethylethoxy)carbonyl]amino]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butoxycarbonyl)-5-((tert-butoxycarbonyl)amino)-1H-indol-2-yl)boronic acid
• (1-(tert-Butoxycarbonyl)-5-((tert-butoxycarbonyl)-amino)-1H-indol-2-yl)boronic acid
• [1-[(2-methylpropan-2-yl)oxycarbonyl]-5-[(2-methylpropan-2-yl)oxycarbonylamino]indol-2-yl]boronic acid
• 1H-Indole-1-carboxylic acid, 2-borono-5-[[(1,1- dimethylethoxy)carbonyl]amino]-, 1-(1,1-dimethylethyl) ester
• 1H-Indole-1-carboxylic acid, 2-borono-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(1,1-dimethylethyl) ester
• {1-(tert-Butoxycarbonyl)-5-[(tert-butoxycarbonyl)amino]-1H-indol-2-yl}boronic acid
• C18H25BN2O6
• 5284AC
• AK103237
• OR360559
• [1-[(2-methylpropan-2-yl)oxycarbonyl]-5-[(2-methylpropan-2-yl)oxycarbonylamino]indol-2-yl]boron
• 2-borono-5-[[(1,1-dimethylethoxy)carbonyl]amino]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester
• 2-Borono-5-[[(1,1-dimethylethoxy)carbonyl]amino]-1H-indole-1-carboxylic acid 1-(1,1-dimethylethyl)ester
• AKOS016005369
• DTXSID80723280
• DS-4050
• CS-0002236
• (1-(tert-Butoxycarbonyl)-5-((tert-butoxycarbonyl)amino)-1H-indol-2-yl)boronicacid
• O10004
• [1-[(2-methylpropan-2-yl)oxycarbonyl]-5-[(2-methylpropan-2-yl)oxycarbonylamino]indol-2-yl]boronic ac
• 1-Boc-5-(boc-amino)-1H-indole-2-boronic acid
• SCHEMBL10117813
• 913388-66-6
• 1-(TERT-BUTOXYCARBONYL)-5-[(TERT-BUTOXYCARBONYL)AMINO]INDOL-2-YLBORONIC ACID

• MDL： MFCD11616305
• Inchi： 1S/C18H25BN2O6/c1-17(2,3)26-15(22)20-12-7-8-13-11(9-12)10-14(19(24)25)21(13)16(23)27-18(4,5)6/h7-10,24-25H,1-6H3,(H,20,22)
• InChI Key： SCZOPXMWIHYWGN-UHFFFAOYSA-N
• SMILES： O(C(N1C(B(O)O)=CC2C=C(C=CC1=2)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 376.18100
• Monoisotopic Mass: 376.1805667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110

Experimental Properties

• PSA: 110.02000
• LogP: 2.52430